Cas no 1375471-95-6 (1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one)

• Product Name: 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one
• CAS No: 1375471-95-6
• MF: C₉H₉BrF₃N₃OS
• MW: 344.151469945908
• MDL: MFCD21602731
• CID: 5208691
• PubChem ID: 73994821
• Update Time: 2026-03-06

1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one

• MDL： MFCD21602731
• Inchi： 1S/C9H9BrF3N3OS/c10-7-5(6(17)9(11,12)13)15-8(18-7)16-3-1-14-2-4-16/h14H,1-4H2
• InChI Key： GXPBXOWMTKJSDR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(Br)SC(N2CCNCC2)=N1)C(F)(F)F

Additional information on 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one

1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one (CAS No. 1375471-95-6): An Overview of a Promising Compound in Medicinal Chemistry

1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one (CAS No. 1375471-95-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a bromine atom and a piperazine moiety in its structure further enhances its pharmacological profile, making it a valuable candidate for drug development.

The thiazole ring is a fundamental component of many biologically active molecules and is often incorporated into drug designs to improve potency and selectivity. In the case of 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one, the thiazole ring is substituted with a bromine atom at the 5-position and a piperazine group at the 2-position. The trifluoromethyl group attached to the ethanone moiety adds further complexity and contributes to the compound's unique properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one exhibits potent antiproliferative activity against several cancer cell lines. The compound was found to inhibit cell growth by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, it demonstrated selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for anticancer drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its antimicrobial activity against a panel of bacterial strains. The results indicated that 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that the compound could be a promising lead for the development of new antimicrobial agents.

The pharmacokinetic properties of 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral therapeutic agent. The presence of the trifluoromethyl group may contribute to its metabolic stability and extended half-life in vivo.

Furthermore, preliminary toxicity studies have indicated that 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one is well-tolerated at therapeutic doses. These findings suggest that the compound has a favorable safety profile and is suitable for further preclinical and clinical evaluation.

In conclusion, 1-[5-Bromo-2-(piperazin-1-yl)-1,3-thiazol-4-yl]-2,2,2-trifluoroethan-1-one (CAS No. 1375471-95-6) represents a promising candidate in medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in cancer therapy and antimicrobial treatment. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating various diseases.